Cas no 2229371-49-5 (3-amino-2-(3,6-dichloropyridazin-4-yl)propan-1-ol)

• Product Name: 3-amino-2-(3,6-dichloropyridazin-4-yl)propan-1-ol
• CAS No: 2229371-49-5
• MF: C₇H₉Cl₂N₃O
• MW: 222.071859121323
• CID: 6184808
• PubChem ID: 165708186
• Update Time: 2025-10-29

3-amino-2-(3,6-dichloropyridazin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3,6-dichloropyridazin-4-yl)propan-1-ol
• 2229371-49-5
• EN300-1978809

• Inchi： 1S/C7H9Cl2N3O/c8-6-1-5(4(2-10)3-13)7(9)12-11-6/h1,4,13H,2-3,10H2
• InChI Key： FUYMNKKBNICGAS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C(CO)CN

Computed Properties

• Exact Mass: 221.0122673g/mol
• Monoisotopic Mass: 221.0122673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72Ų

Additional information on 3-amino-2-(3,6-dichloropyridazin-4-yl)propan-1-ol

Professional Introduction to 3-amino-2-(3,6-dichloropyridazin-4-yl)propan-1-ol (CAS No. 2229371-49-5)

3-amino-2-(3,6-dichloropyridazin-4-yl)propan-1-ol is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and potential applications. This compound, identified by the CAS number 2229371-49-5, has garnered attention due to its structural features and its role in various biochemical pathways. The presence of both amino and hydroxyl functional groups, combined with the dichloropyridazine moiety, makes it a versatile intermediate in the synthesis of more complex molecules.

The compound's structure is particularly noteworthy for its potential in drug discovery and development. The 3,6-dichloropyridazin-4-yl substituent is a key feature that contributes to its reactivity and interaction with biological targets. This moiety has been studied extensively for its ability to modulate enzyme activity and receptor binding, making it a valuable component in the design of novel therapeutic agents.

In recent years, there has been a growing interest in pyridazine derivatives due to their broad spectrum of biological activities. Research has demonstrated that compounds containing the pyridazine ring can exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of chlorine atoms in the 3,6-dichloropyridazin-4-yl group enhances these properties by increasing the compound's lipophilicity and binding affinity to target proteins.

One of the most promising applications of 3-amino-2-(3,6-dichloropyridazin-4-yl)propan-1-ol is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to develop treatments that can effectively target these diseases without causing significant side effects.

The synthesis of 3-amino-2-(3,6-dichloropyridazin-4-yl)propan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino group at the 3-position and the hydroxyl group at the 1-position must be carefully managed to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve these objectives.

The compound's potential as a building block for more complex pharmaceuticals has also been explored. By further functionalizing the molecule with additional groups, researchers can create derivatives with enhanced biological activity or improved pharmacokinetic properties. For instance, attaching a heterocyclic ring or a sugar moiety can modify the compound's solubility and metabolic stability.

Recent studies have highlighted the importance of understanding the mechanistic aspects of how 3-amino-2-(3,6-dichloropyridazin-4-yl)propan-1-ol interacts with biological targets. Computational methods such as molecular dynamics simulations and quantum mechanical calculations have been used to model these interactions at an atomic level. This approach has provided valuable insights into how small changes in the molecular structure can significantly alter binding affinity and efficacy.

The development of new drug candidates is often a lengthy and expensive process, but advances in computational chemistry have made it possible to predict the potential success of a compound before it is synthesized in the lab. By using predictive models based on existing data sets, researchers can prioritize which molecules are most likely to be successful candidates for further development.

In conclusion, 3-amino-2-(3,6-dichloropyridazin-4-yl)propan-1-ol (CAS No. 2229371-49-5) represents an exciting opportunity for innovation in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents with potential applications in treating various diseases. As research continues to uncover new ways to utilize this compound, it is likely to play an increasingly important role in the development of next-generation drugs.